Cas no 1057246-78-2 ((1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: (1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1057246-78-2
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD09256236
• CID: 2184369
• PubChem ID: 55278917
• Update Time: 2025-06-27

(1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• (R)-6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• (R)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-1-ylamine
• SCHEMBL3533319
• 1057246-78-2
• MFCD09256236
• EN300-147529
• (1R)-6-Fluoro-1,2,3,4-tetrahydro-1-naphthalenamine
• AS-82304
• DTXSID301230445
• AKOS006332346
• CS-0200329
• (1R)-6-Fluoro-1,2,3,4-tetrahydronaphtyl-1-amine
• DB-289649

• MDL： MFCD09256236
• Inchi： 1S/C10H12FN/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6,10H,1-3,12H2/t10-/m1/s1
• InChI Key： WEVSXXAELLQXOQ-SNVBAGLBSA-N
• SMILES： FC1C=CC2=C(C=1)CCC[C@H]2N

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine

CAS No. 1057246-78-2: (1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine - A Versatile Building Block in Medicinal Chemistry and Functional Materials

CAS No. 1057246-78-2, also known as (1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine, is a nitrogen-containing organic compound with a unique molecular framework that has garnered significant attention in the fields of medicinal chemistry and materials science. This molecule features a fused aromatic system with a tetrahydro-naphthalene core, modified by a fluorine atom at the 6-position and an amino group at the 1-position. The stereochemical configuration of the 1R center is critical to its pharmacological profile, as it influences intermolecular interactions and biological activity. Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting inflammation, neurodegenerative diseases, and cancer.

The 6-fluoro substituent introduces electronic and steric effects that modulate the reactivity of the tetrahydronaphthalene scaffold. Fluorine's high electronegativity and small atomic radius make it an ideal functional group for enhancing molecular properties such as lipophilicity, metabolic stability, and receptor binding affinity. In the context of 1,2,3,4-tetrahydronaphthalen-1-amine, the fluorine atom at the 6-position creates a unique electronic environment that may facilitate specific interactions with biological targets. This structural feature has been leveraged in the design of small-molecule drugs, where the fluorine substituent contributes to improved pharmacokinetic profiles and reduced off-target effects.

Recent breakthroughs in medicinal chemistry have demonstrated the utility of CAS No. 1057246-78-2 as a scaffold for developing anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry reported the synthesis of a series of fluorinated tetrahydronaphthalene derivatives, including (1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine, which exhibited potent inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. The study highlighted the importance of the 1R configuration in achieving optimal binding to the TNF receptor, underscoring the role of stereochemistry in drug design. This finding has significant implications for the development of targeted therapies for autoimmune disorders and chronic inflammation.

Another area of interest is the application of (1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine in the synthesis of neuroprotective compounds. Research published in ACS Chemical Neuroscience in 2024 explored the potential of this molecule as a precursor for designing agents that modulate the activity of the NMDA receptor. The study demonstrated that the fluorine substitution at the 6-position enhances the molecule's ability to cross the blood-brain barrier, a critical factor in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The 1R configuration was found to be essential for maintaining the compound's stability in aqueous environments, which is crucial for in vivo applications.

From a synthetic perspective, the 1,2,3,4-tetrahydronaphthalen-1-amine core presents unique challenges and opportunities for chemical modification. The tetrahydro-naphthalene ring system is inherently flexible, allowing for the introduction of diverse functional groups while retaining the core scaffold's structural integrity. Recent advances in asymmetric synthesis have enabled the efficient preparation of the 1R enantiomer of this compound, which is critical for its biological activity. Techniques such as chiral catalysis and enantioselective hydrogenation have been employed to achieve high enantiomeric purity, ensuring the compound's suitability for pharmaceutical applications.

The 6-fluoro substituent also plays a pivotal role in the molecule's reactivity toward various chemical transformations. For instance, the fluorine atom can act as a directing group in electrophilic aromatic substitution reactions, guiding the introduction of additional functionalities at specific positions. This property has been exploited in the development of multifunctional compounds with potential applications in cancer therapy. A 2023 study in Organic Letters described the synthesis of a fluorinated tetrahydronaphthalene derivative that exhibited dual targeting of both the EGFR and HER2 receptors, highlighting the versatility of the 1,2,3,4-tetrahydronaphthalen-1-amine scaffold in drug design.

Moreover, the 1R configuration of (1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine has been linked to its potential as a chiral ligand in asymmetric catalysis. Researchers have explored its use as a chiral auxiliary in the synthesis of complex organic molecules, where its stereochemistry can influence the stereochemical outcome of catalytic processes. This application underscores the molecule's broader utility beyond pharmaceuticals, extending into areas such as materials science and organic synthesis.

The development of CAS No. 1057246-78-2 as a functional material has also been a focus of recent research. Its unique electronic properties make it a promising candidate for applications in organic electronics and optoelectronics. A 2024 study in Advanced Materials investigated the use of this compound as a building block for designing high-performance organic semiconductors. The study demonstrated that the 6-fluoro substitution enhances the molecule's charge transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). The 1R configuration was found to influence the molecular packing in solid-state films, which is critical for optimizing electronic performance.

In conclusion, CAS No. 1057246-78-2, or (1R)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine, represents a versatile platform for the development of advanced therapeutic agents and functional materials. Its unique structural features, including the 1R stereochemistry and 6-fluoro substitution, enable a wide range of applications in medicinal chemistry and materials science. Ongoing research continues to uncover new possibilities for this molecule, further solidifying its importance in modern chemical innovation.